Cas no 1087798-36-4 (2,2,2-trifluoroethyl N-(2,5-dichlorophenyl)carbamate)

• Product Name: 2,2,2-trifluoroethyl N-(2,5-dichlorophenyl)carbamate
• CAS No: 1087798-36-4
• MF: C₉H₆Cl₂F₃NO₂
• MW: 288.050651073456
• CID: 4570832
• Update Time: 2025-05-19

2,2,2-trifluoroethyl N-(2,5-dichlorophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2,2,2-Trifluoroethyl N-(2,5-Dichlorophenyl)carbamate
• Carbamic acid, N-(2,5-dichlorophenyl)-, 2,2,2-trifluoroethyl ester
• 2,2,2-trifluoroethyl N-(2,5-dichlorophenyl)carbamate

• Inchi： 1S/C9H6Cl2F3NO2/c10-5-1-2-6(11)7(3-5)15-8(16)17-4-9(12,13)14/h1-3H,4H2,(H,15,16)
• InChI Key： IAAUBGSWPKMTJQ-UHFFFAOYSA-N
• SMILES： C(OCC(F)(F)F)(=O)NC1=CC(Cl)=CC=C1Cl

Additional information on 2,2,2-trifluoroethyl N-(2,5-dichlorophenyl)carbamate

Research Brief on 2,2,2-Trifluoroethyl N-(2,5-Dichlorophenyl)carbamate (CAS: 1087798-36-4): Recent Advances and Applications

The compound 2,2,2-trifluoroethyl N-(2,5-dichlorophenyl)carbamate (CAS: 1087798-36-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This carbamate derivative, characterized by its trifluoroethyl and dichlorophenyl moieties, exhibits unique physicochemical properties that make it a promising candidate for various applications, including drug development and agrochemical research. Recent studies have focused on its synthesis, biological activity, and potential therapeutic uses, shedding light on its mechanism of action and optimization strategies.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the compound's inhibitory effects on specific enzymatic targets involved in inflammatory pathways. The study demonstrated that 2,2,2-trifluoroethyl N-(2,5-dichlorophenyl)carbamate acts as a potent modulator of cyclooxygenase-2 (COX-2), with selectivity over COX-1, suggesting its potential as a non-steroidal anti-inflammatory drug (NSAID) candidate. The researchers utilized molecular docking and kinetic assays to elucidate the binding interactions, highlighting the role of the trifluoroethyl group in enhancing binding affinity.

Another notable advancement comes from the agrochemical sector, where this compound has been investigated as a precursor for novel herbicides. A 2022 patent (WO2022156789) disclosed its efficacy in inhibiting weed growth by targeting acetolactate synthase (ALS), a critical enzyme in plant branched-chain amino acid biosynthesis. Field trials indicated superior herbicidal activity against resistant weed species, positioning it as a potential solution for addressing herbicide resistance in agriculture.

Recent synthetic methodologies have also been refined to improve the scalability and yield of 2,2,2-trifluoroethyl N-(2,5-dichlorophenyl)carbamate. A 2023 Organic Process Research & Development article detailed a green chemistry approach using continuous-flow reactors, reducing solvent waste and reaction times while maintaining high purity (>99%). This innovation addresses previous challenges in large-scale production, paving the way for industrial applications.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic properties, particularly its metabolic stability and oral bioavailability. Ongoing research aims to derivatize the carbamate scaffold to enhance these characteristics while retaining its biological activity. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into practical applications.

In conclusion, 2,2,2-trifluoroethyl N-(2,5-dichlorophenyl)carbamate (CAS: 1087798-36-4) represents a versatile compound with dual potential in pharmaceuticals and agrochemicals. Its unique structural features and demonstrated bioactivity underscore the importance of continued research to unlock its full potential. Future studies should focus on structure-activity relationship (SAR) analyses and in vivo efficacy evaluations to advance its development.